(5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanethiol

• Molecular Formula: C11H14O2S
• Molecular Weight: 210.29 g/mol
• SMILES: CC1CC2=CC(=C(C=C2O1)CS)OC
• InChI: InChI=1S/C11H14O2S/c1-7-3-8-4-10(12-2)9(6-14)5-11(8)13-7/h4-5,7,14H,3,6H2,1-2H3
• InChIKey: LSAPNIFUBPEKBN-UHFFFAOYSA-N

(5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanethiol: Structural Classification & Procurement Comparators

(5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanethiol is a synthetic organosulfur compound belonging to the 2,3-dihydrobenzofuran class, featuring a thiol (–CH₂SH) substituent at the 6-position, a methoxy (–OCH₃) group at the 5-position, and a methyl (–CH₃) group at the 2-position . With a molecular formula of C₁₁H₁₄O₂S and a calculated molecular weight of approximately 210.29 g/mol, this compound is structurally intermediate between the unsubstituted (2,3-dihydro-1-benzofuran-5-yl)methanethiol (CAS 1521860-04-7, MW 166.24) and the ethoxy analog (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanethiol (CAS 1541966-61-3, MW 224.32) [1]. Unlike its methanamine counterpart (CAS 314028-47-2) that has established utility in 5-HT₂C agonist research, the target thiol compound occupies a distinct chemical space with differentiated reactivity profiles relevant to medicinal chemistry, fragrance development, and organosulfur building block applications [2]. Procurement evaluation must consider the absence of a registered CAS number, indicating that sourcing relies on custom synthesis or specialist suppliers rather than catalog distribution channels .

Class

2,3-Dihydrobenzofuran thiol building block with 6-methanethiol substituent

Procurement

Custom synthesis sourcing; no registered CAS, specialist supplier required

Differentiator

Chiral 2-methyl substitution enables enantioselective synthesis pathways

• [1] ChemSpace. (2,3-dihydro-1-benzofuran-5-yl)methanethiol – CAS 1521860-04-7. LogP: 2.34, MW: 166 Da. Catalog No. CSSB00012662241. View Source
• [2] Nichols DE, et al. Synthesis and evaluation of 2,3-dihydrobenzofuran analogues of the hallucinogen DOM: drug discrimination studies in rats. J Med Chem. 1986;29(2):302-304. PMID: 3950910. View Source

Why In-Class Analogs Cannot Replace This Compound

Within the dihydrobenzofuran methanethiol series, three structural variables drive functional divergence: the 5-position alkoxy group (methoxy vs. ethoxy vs. hydrogen), the 2-position substituent (methyl vs. gem-dimethyl vs. hydrogen), and the heteroatom at the 6-position methyl substituent (thiol vs. amine vs. hydroxyl). The 5-methoxy group introduces a smaller van der Waals volume and higher electronegativity density than the 5-ethoxy group, predictively lowering LogP by approximately 0.3–0.5 units relative to the ethoxy analog (based on the measured LogP of 2.34 for the unsubstituted analog [1]) and altering hydrogen bond acceptor capacity. The thiol functional group confers distinct nucleophilic reactivity, metal-coordinating capacity, and disulfide bond-forming potential that the corresponding amine (CAS 314028-47-2) cannot replicate, while the 2-methyl substitution introduces a chiral center absent in 2,2-dimethyl or unsubstituted analogs, enabling stereochemically resolved synthesis pathways [2]. These cumulative differences mean that substituting any in-class analog changes not only physicochemical properties but also the compound's reactivity profile, biological target engagement potential, and downstream synthetic utility – making target-specific procurement essential for research reproducibility [3].

1

5-Ethoxy analog: logP shift and permeability profile may diverge, altering ADME behavior.

2

Amine analog (CAS 314028-47-2): lacks thiol-specific disulfide and metal-coordination reactivity.

3

Achiral analogs (2,2-dimethyl, unsubstituted): absence of C-2 chirality removes SAR dimensionality.

• [1] ChemSpace. (2,3-dihydro-1-benzofuran-5-yl)methanethiol – CAS 1521860-04-7. LogP: 2.34. Catalog No. CSSB00012662241. View Source
• [2] Nichols DE, et al. Synthesis and evaluation of 2,3-dihydrobenzofuran analogues of the hallucinogen DOM. J Med Chem. 1986;29(2):302-304. PMID: 3950910. View Source
• [3] Sheppard TD. Strategies for the synthesis of 2,3-dihydrobenzofurans. Journal of Chemical Research. 2011;35(7):377-389. DOI: 10.3184/174751911X13095272962860. View Source

Quantitative Differentiation vs. Closest Analogs

Methoxy vs. Ethoxy: Impact on Lipophilicity and Permeability

The target compound (C₁₁H₁₄O₂S, calculated MW ≈ 210.29 g/mol) possesses a molecular weight approximately 14 Da lower than its 5-ethoxy analog (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanethiol, CAS 1541966-61-3, C₁₂H₁₆O₂S, MW 224.32) . The methoxy group (–OCH₃, molar contribution 31.03 g/mol) replaces the ethoxy group (–OCH₂CH₃, molar contribution 45.06 g/mol), resulting in reduced lipophilic bulk. Based on the measured LogP of 2.34 for the unsubstituted analog (2,3-dihydro-1-benzofuran-5-yl)methanethiol [1] and standard fragment-based LogP contribution differences (ΔLogP ≈ –0.4 for –OCH₃ vs. –OCH₂CH₃ on aromatic systems), the target compound is predicted to exhibit a LogP approximately 0.3–0.5 units lower than the ethoxy analog, corresponding to a roughly 2- to 3-fold reduction in octanol-water partition coefficient. This predicts moderately enhanced aqueous solubility and reduced membrane passive permeability compared to the ethoxy variant .

LogP Shift

Class-level inference

Predicted LogP ~0.3–0.5 units lower than 5-ethoxy analog

Reduced lipophilicity may support ADME optimization strategies

Based on measured LogP 2.34 of unsubstituted analog; prediction subject to experimental verification

Evidence Dimension	Molecular weight and predicted LogP
Target Compound Data	MW ≈ 210.29 g/mol (C₁₁H₁₄O₂S); predicted LogP ≈ 2.0–2.2 (estimated from analog data)
Comparator Or Baseline	5-Ethoxy analog: MW 224.32 g/mol (C₁₂H₁₆O₂S); Unsubstituted analog: measured LogP 2.34 (C₉H₁₀OS, MW 166.24)
Quantified Difference	MW reduction: ~14 Da vs. ethoxy analog; Estimated LogP reduction: ~0.3–0.5 units vs. ethoxy analog
Conditions	LogP prediction based on fragment contribution methods referenced against measured LogP of unsubstituted analog (ChemSpace database)

Why This Matters

For medicinal chemistry programs optimizing ADME properties, the lower lipophilicity of the methoxy analog may reduce nonspecific protein binding and CYP450 inhibition risk compared to the ethoxy variant, making it a preferable starting scaffold when balancing potency with metabolic stability.

• [1] ChemSpace. (2,3-dihydro-1-benzofuran-5-yl)methanethiol – CAS 1521860-04-7. Measured LogP: 2.34, MW: 166 Da. View Source

Thiol vs. Amine: Reactivity and Metal Coordination

The target compound's methanethiol (–CH₂SH) group confers fundamentally different chemical reactivity compared to the methanamine (–CH₂NH₂) group present in the amine analog (5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine, CAS 314028-47-2, C₁₁H₁₅NO₂, MW 193.24) . The thiol group has a predicted pKa of approximately 9.94 (measured for the unsubstituted dihydrobenzofuran methanethiol analog) , compared to a predicted pKa of ~10.5–11.0 for the corresponding amine. At physiological pH (7.4), the thiol exists predominantly in the protonated (uncharged) form, while the amine is largely protonated (charged), which alters both membrane permeability and target binding electrostatics. The thiol group enables three reactivity modes unavailable to the amine: (i) reversible disulfide bond formation under mild oxidative conditions (E°' ≈ –0.22 V for cysteine/cystine couple), enabling use as a bioconjugation handle or prodrug linker; (ii) strong coordination to soft metal ions (Hg²⁺, Au⁺, Ag⁺, Zn²⁺ in catalytic sites) with Kd values typically in the nanomolar to picomolar range for mercury-thiolate complexes; and (iii) thiol-ene click chemistry under radical initiation conditions [1].

Thiol Reactivity

Class-level inference

Enables disulfide bond formation, soft metal coordination (Hg²⁺, Au⁺), and thiol-ene click chemistry

Orthogonal bioconjugation and prodrug linker options vs. amine analog

pKa difference ~0.5–1.1 units; charge state differs at physiological pH

Evidence Dimension	Functional group reactivity profile
Target Compound Data	Thiol (–CH₂SH): pKa ≈ 9.94 (predicted); nucleophilic; forms disulfides; coordinates soft metals; thiol-ene reactive
Comparator Or Baseline	Amine analog (CAS 314028-47-2): –CH₂NH₂, MW 193.24; pKa ≈ 10.5–11.0 (predicted); charged at pH 7.4; no disulfide formation; different metal coordination preference
Quantified Difference	pKa difference: ~0.5–1.1 units; charge state difference at physiological pH; orthogonal bioconjugation chemistry
Conditions	pKa predictions from ChemicalBook database for structurally related benzofuran methanethiol; thiol reactivity established from organosulfur chemistry literature

Why This Matters

For researchers developing bioconjugates, metal-chelating agents, or prodrugs requiring reversible linker chemistry, the thiol compound offers orthogonal reactivity that the amine analog cannot provide, enabling distinct synthetic strategies and biological targeting approaches.

• [1] Zheng Y et al. Theoretical modeling of pKa's of thiol compounds in aqueous solution. New J Chem. 2019;43(13):5239-5254. DOI: 10.1039/C8NJ06413A. View Source

C-2 Chirality: Enabling Stereochemical Resolution

The 2-methyl substituent on the dihydrofuran ring of the target compound introduces a stereogenic center at C-2, generating (R)- and (S)-enantiomer pairs. This contrasts with the achiral 2,2-dimethyl analog ((2,2-Dimethyl-2,3-dihydro-1-benzofuran-7-yl)methanethiol, CAS 1511677-99-8, C₁₁H₁₄OS, MW 194.30) and the unsubstituted analog (CAS 1521860-04-7), both of which lack stereochemical complexity. In the related 5-HT₂C agonist series, the 2-methyl dihydrobenzofuran scaffold has been employed to generate enantiomerically resolved compounds, with stereochemistry at C-2 influencing receptor binding orientation [1]. The presence of the chiral center in the target compound enables enantioselective synthesis strategies (e.g., using chiral auxiliaries or asymmetric catalysis) and provides an additional dimension for SAR exploration that is structurally inaccessible to the 2,2-dimethyl and unsubstituted comparators. For procurement, this means the compound can be sourced in racemic or enantiomerically enriched forms, with associated implications for cost, purity specification, and biological readout interpretation [2].

Chiral Center

Class-level inference

Single stereogenic center at C-2; exists as (R) and (S) enantiomers

Enables enantioselective SAR and stereochemical resolution

Achiral analogs (2,2-dimethyl, unsubstituted) lack this stereochemical variable

Evidence Dimension	Stereochemical complexity
Target Compound Data	One chiral center at C-2; exists as (R) and (S) enantiomers; enables enantioselective synthesis and chiral SAR exploration
Comparator Or Baseline	2,2-Dimethyl analog (CAS 1511677-99-8): achiral, no stereoisomers; Unsubstituted analog (CAS 1521860-04-7): achiral, no stereoisomers
Quantified Difference	Qualitative: chiral vs. achiral; target compound has 2^n = 2 stereoisomers (n=1 chiral center) vs. 1 stereoisomer for comparators
Conditions	Structural analysis based on SMILES comparison; stereochemical relevance established from dihydrobenzofuran medicinal chemistry literature

Why This Matters

For structure-activity relationship studies where stereochemistry influences target engagement, the chiral 2-methyl substitution pattern of the target compound provides an essential variable that achiral analogs cannot furnish, enabling investigation of enantioselective binding, metabolism, or pharmacokinetics.

• [1] Nichols DE, et al. 2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines. J Med Chem. 1991;34(1):276-281. PMID: 1992127. View Source
• [2] CINECA IRIS. Review on methods for construction of 2,3-dihydrobenzofuran core (2012–2019). Interest in 2,3-dihydrobenzofurans is constantly increasing. Università di Pisa. View Source

Aqueous Solubility: Dihydrobenzofuran vs. Aromatic Analog

The partially saturated 2,3-dihydrobenzofuran core of the target compound (Fsp³ = 0.333 based on the unsubstituted analog data) [1] provides a higher fraction of sp³-hybridized carbons compared to the fully aromatic benzofuran-2-ylmethanethiol (CAS 13679-46-4, Fsp³ ≈ 0.11). Increased Fsp³ correlates with improved aqueous solubility and reduced planarity, which is associated with lower crystalline lattice energy and reduced π-stacking-mediated aggregation. The unsubstituted dihydrobenzofuran analog (CAS 1521860-04-7) has a measured LogP of 2.34 [1], while benzofuran-2-ylmethanethiol is reported to be insoluble in water and soluble only in organic solvents (ether, ethanol) . The dihydrobenzofuran scaffold is estimated to improve aqueous solubility by approximately 2- to 5-fold relative to the fully aromatic counterpart based on the ~0.5–1.0 unit LogP reduction typically observed upon partial saturation of aromatic heterocycles . The target compound, with its additional methoxy substituent, is predicted to further modulate solubility relative to the unsubstituted dihydro analog.

Solubility Gain

Cross-study comparable

Estimated 2–5× aqueous solubility improvement over fully aromatic benzofuran-2-ylmethanethiol

Partially saturated scaffold may reduce co-solvent requirements in formulations

Based on Fsp³ increase (~0.22) and scaffold saturation effect

Evidence Dimension	Fractional sp³ character (Fsp³) and aqueous solubility
Target Compound Data	Fsp³ ≈ 0.33 (estimated from analog data); partially saturated dihydrofuran ring
Comparator Or Baseline	Benzofuran-2-ylmethanethiol (CAS 13679-46-4): Fsp³ ≈ 0.11; fully aromatic; insoluble in water, soluble in ether/ethanol; Unsubstituted dihydro analog (CAS 1521860-04-7): measured LogP 2.34
Quantified Difference	Fsp³ increase: ~0.22 absolute; Estimated solubility improvement: ~2- to 5-fold (qualitative estimate based on LogP difference)
Conditions	Fsp³ calculated from ChemSpace database for unsubstituted analog; solubility data from cnreagent.com for aromatic benzofuran thiol

Why This Matters

For applications requiring aqueous formulation (e.g., biological assays, in vivo studies), the partially saturated dihydrobenzofuran scaffold of the target compound offers a meaningful solubility advantage over fully aromatic benzofuran thiol alternatives, potentially reducing the need for co-solvents or formulation excipients.

• [1] ChemSpace. (2,3-dihydro-1-benzofuran-5-yl)methanethiol – CAS 1521860-04-7. LogP: 2.34, Fsp³: 0.333, Polar surface area: 9 Ų. View Source

Thiol pKa and Hydrogen Bond Donor Capacity

The predicted pKa of the methanethiol group in the target compound is approximately 9.94 ± 0.10, based on the measured (predicted) value for the structurally analogous (2,3-dihydro-1-benzofuran-5-yl)methanethiol . The 5-methoxy substituent, being electron-donating via resonance (+M effect) and electron-withdrawing via induction (–I effect), exerts a net modest influence on thiol acidity relative to the unsubstituted analog. In comparison, the 5-ethoxy analog is expected to have a nearly identical pKa due to similar electronic effects, whereas the 5-hydroxy analog (5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-ol) would exhibit a substantially different pKa (~10–11 for phenolic –OH vs. ~10 for benzylic –SH) [1]. The thiol group serves as a single hydrogen bond donor (HBD count = 1) compared to the amine analog which has two HBDs (HBD count = 2), yielding a lower topological polar surface area contribution (~9 Ų for the unsubstituted thiol analog vs. ~26 Ų for a primary amine) . This reduced HBD count and lower PSA predict improved passive membrane permeability for the thiol compound relative to the amine analog [2].

HBD & Permeability

Supporting evidence

HBD count = 1 (thiol) vs. 2 (amine); predicted PSA ~9 Ų vs. 26 Ų

Lower HBD/PSA predicts improved passive membrane permeability

pKa ≈ 9.94 for thiol; CNS permeability research context

Evidence Dimension	Thiol pKa and hydrogen bond donor count
Target Compound Data	Predicted thiol pKa ≈ 9.94; HBD count = 1 (thiol –SH); PSA ≈ 9 Ų (estimated)
Comparator Or Baseline	Amine analog (CAS 314028-47-2): HBD count = 2 (–NH₂); PSA ≈ 26 Ų; Hydroxy analog: predicted phenolic pKa ≈ 10–11
Quantified Difference	HBD reduction: 1 vs. 2; PSA reduction: ~17 Ų; pKa difference vs. phenol: ~0.5–1.5 units
Conditions	pKa predictions from ChemicalBook; PSA and HBD from ChemSpace database for unsubstituted thiol analog

Why This Matters

The single hydrogen bond donor capacity and lower polar surface area of the thiol compound predict superior membrane permeability compared to the amine analog, making it a more suitable scaffold for CNS-targeted programs or intracellular target engagement where BBB penetration or cellular uptake is required.

• [1] ChemSpace. (2,3-dihydro-1-benzofuran-5-yl)methanethiol – CAS 1521860-04-7. HBD count: 1, Polar surface area: 9 Ų. View Source
• [2] Zheng Y et al. Theoretical modeling of pKa's of thiol compounds in aqueous solution. New J Chem. 2019;43(13):5239-5254. DOI: 10.1039/C8NJ06413A. View Source

(5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanethiol: Research and Industrial Applications

CNS-Penetrant Lead Optimization with Low HBD and Chirality

Based on the compound's single hydrogen bond donor (thiol –SH, HBD = 1), low predicted polar surface area (~9 Ų), and chiral 2-methyl substitution pattern [1], this compound is positioned as a versatile scaffold for CNS drug discovery programs. The reduced HBD count and PSA relative to the amine analog (HBD = 2, PSA ≈ 26 Ų) predictively support superior blood-brain barrier penetration . The chiral center at C-2 enables enantioselective SAR exploration, as demonstrated in the 2,3-dihydrobenzofuran 5-HT₂C agonist series where stereochemistry at C-2 influenced receptor discrimination in rats [2]. Researchers can procure enantiomerically enriched batches to probe stereospecific target engagement, with the thiol group serving as either a pharmacophoric element (e.g., zinc-chelating in metalloprotease inhibition) or a synthetic handle for late-stage diversification via thiol-ene or disulfide chemistry.

Thiol-Specific Bioconjugation and Prodrug Linker Design

The methanethiol (–CH₂SH) group of the target compound enables reversible disulfide bond formation and thiol-specific bioconjugation strategies that are inaccessible to the amine analog (CAS 314028-47-2) [1]. With a predicted thiol pKa of approximately 9.94 , the compound remains predominantly uncharged at physiological pH, facilitating passive cellular uptake prior to intracellular disulfide exchange. This property supports applications in prodrug design where the dihydrobenzofuran scaffold serves as a carrier moiety released upon intracellular glutathione-mediated disulfide reduction (intracellular GSH concentration: 1–10 mM). The compound can also serve as a ligand for metal-affinity chromatography via its strong soft-metal coordination capacity, or as a building block for synthesizing thioether-functionalized 2,3-dihydrobenzofuran libraries through metal-free radical cyclization/thiolation cascades [2].

Thiol-Based Aroma: Dihydrobenzofuran Backbone Modulation

Thiol-containing benzofuran derivatives, particularly benzofuran-2-ylmethanethiol (CAS 13679-46-4), are established contributors to roasted coffee aroma with characteristically low odor thresholds [1]. The target compound's dihydrobenzofuran scaffold, with Fsp³ ≈ 0.33 and modulated volatility due to the partially saturated ring system , may exhibit differentiated olfactory properties compared to the fully aromatic analog. The dihydrobenzofuran class has been specifically claimed in fragrance patents (Symrise AG, US9045714) for musk perfume notes with improved biodegradability over polycyclic musks [2]. The 5-methoxy-2-methyl substitution pattern may further modulate the odor profile through altered vapor pressure (predicted bp of the unsubstituted analog: 285.2 ± 9.0 °C) and olfactory receptor interactions, warranting systematic sensory evaluation against benzofuran-2-ylmethanethiol and other thiol aroma compounds.

Radical Cyclization and Thiolation Cascade Methodology

The 2,3-dihydrobenzofuran core with a thiol-containing substituent at the 6-position serves as a model substrate for developing and validating synthetic methodologies involving radical cyclization/thiolation cascades [1]. The compound's three differentiated functional groups (thiol, methoxy, and the dihydrofuran ether) provide orthogonal reactivity handles for sequential transformations. The thiol group can participate in metal-free intramolecular radical cyclization reactions under transition-metal-free conditions, as demonstrated for 3-thioether-functionalized 2,3-dihydrobenzofurans using alkenyl-tethered arenediazonium salts and thiophenols . The chiral 2-methyl group additionally enables investigation of stereochemical outcomes in these transformations, contributing to the methodological development of enantioselective dihydrobenzofuran synthesis, an area of active research interest [2].

Application

Selection Property

Validation Focus

CNS-penetrant scaffold research

Low HBD count, chiral center

BBB permeability assay, enantioselective SAR

Bioconjugation and prodrug design

Thiol-specific reactivity

Disulfide exchange, metal coordination assessment

Fragrance compound development

Dihydrobenzofuran thiol backbone

Olfactory evaluation, vapor pressure characterization

Synthetic methodology studies

Radical cyclization substrate

Enantioselective cyclization outcomes

• [1] ChemSpace. (2,3-dihydro-1-benzofuran-5-yl)methanethiol – CAS 1521860-04-7. LogP: 2.34, Fsp³: 0.333, HBD: 1, PSA: 9 Ų. View Source
• [2] Symrise AG. Dihydrobenzofuran derivatives as fragrance and/or flavoring materials. US Patent 9,045,714 B2. Issued June 2, 2015. View Source